Cas no 128347-56-8 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,[3-[(pentyloxy)methyl]phenyl]methyl ester, (1R,3R)-)

• Product Name: Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,[3-[(pentyloxy)methyl]phenyl]methyl ester, (1R,3R)-
• CAS No: 128347-56-8
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 183941
• PubChem ID: 182890
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,[3-[(pentyloxy)methyl]phenyl]methyl ester, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,[3-[(pentyloxy)methyl]phenyl]methyl ester, (1R,3R)-
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-((pentyloxy)methyl)phenyl)methyl ester, (1R-trans)-
• 128347-56-8
• DTXSID50926105
• {3-[(Pentyloxy)methyl]phenyl}methyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C23H34O3/c1-6-7-8-12-25-15-18-10-9-11-19(14-18)16-26-22(24)21-20(13-17(2)3)23(21,4)5/h9-11,13-14,20-21H,6-8,12,15-16H2,1-5H3/t20-,21+/m1/s1
• InChI Key： MJHGJDSZUUDSNK-RTWAWAEBSA-N
• SMILES： O(CC1C=CC=C(COCCCCC)C=1)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 358.25092
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53